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Compound of Interest

Compound Name: 2-Cyclopentylphenol

Cat. No.: B118607

An In-depth Technical Guide to the Physical Properties of 2-Cyclopentylphenol

This technical guide provides a detailed overview of the key physical properties of 2-
Cyclopentylphenol, with a specific focus on its melting and boiling points. This information is
critical for researchers, scientists, and professionals involved in drug development and
chemical synthesis, as these properties are fundamental to understanding the compound's
behavior in various experimental and industrial settings.

Chemical Identity

2-Cyclopentylphenol is an organic compound belonging to the phenol family, characterized by
a hydroxyl group attached to a benzene ring, which is substituted with a cyclopentyl group at
the ortho position.

o |[UPAC Name: 2-cyclopentylphenol[1]
e CAS Number: 1518-84-9[1][2][3][4]1[5]
e Molecular Formula: C11H14O[1][2][3]

e Molecular Weight: 162.23 g/mol [1][2][3]

Physical Properties
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The physical state and thermal behavior of 2-Cyclopentylphenol are defined by its melting
and boiling points. These parameters are crucial for determining appropriate storage, handling,
and reaction conditions.

Quantitative Data

The experimentally determined physical properties of 2-Cyclopentylphenol are summarized in
the table below. These values are based on literature data.

Physical Property Value Conditions

Melting Point 34-35 °C (lit)[21041

Boiling Point 148-150 °C at 18 mmHg (lit.)[2][4]
Refractive Index n20/D 1.555 (lit.)[2][4]

Experimental Protocols

The provided data for the melting and boiling points are cited from scientific literature ("lit.").
Detailed experimental methodologies for these specific determinations were not available in the
referenced sources. However, standard laboratory techniques for determining these properties
are well-established:

¢ Melting Point Determination: The melting point of a solid is typically determined using a
melting point apparatus. A small, powdered sample of the crystalline solid is packed into a
capillary tube and heated at a controlled rate. The temperature range over which the
substance transitions from a solid to a liquid is recorded as the melting point. The narrow
range of 34-35 °C suggests a relatively pure substance.

» Boiling Point Determination: The boiling point is determined by heating the liquid until its
vapor pressure equals the surrounding atmospheric pressure. Since the boiling point is
pressure-dependent, it is often measured under reduced pressure (vacuum) to prevent
decomposition at higher temperatures. The reported boiling point of 148-150 °C was
measured at a reduced pressure of 18 mmHg.[2][4] This value would be significantly higher
at standard atmospheric pressure.
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Physical State Transitions

The melting and boiling points dictate the physical state of 2-Cyclopentylphenol at different
temperatures. The following diagram illustrates this relationship.
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Caption: State transitions of 2-Cyclopentylphenol.

Applications in Research and Development

Understanding the physical properties of 2-Cyclopentylphenol is essential for its application in
organic synthesis. For instance, it has been utilized in the synthesis of the antihypertensive
drug (S)-penbutolol through Sharpless asymmetric dihydroxylation.[2][4] Knowledge of its
melting and boiling points ensures that appropriate reaction temperatures and purification
techniques, such as distillation, are employed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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